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Compound of Interest

Compound Name: 5-Benzylthio-1H-tetrazole

Cat. No.: B1267415 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for the use of 5-Benzylthio-1H-tetrazole (BTT), a common activator in

oligonucleotide synthesis. Adherence to these guidelines is essential for minimizing risks and

ensuring a safe laboratory environment.

Chemical Identifier:

Name: 5-Benzylthio-1H-tetrazole

CAS Number: 21871-47-6

Hazard Identification and Personal Protective
Equipment (PPE)
5-Benzylthio-1H-tetrazole is a chemical that presents several hazards, necessitating the use

of appropriate personal protective equipment. It may be harmful if swallowed, inhaled, or

comes into contact with the skin.[1] It is also known to cause skin and eye irritation.[2][3][4][5]

Some sources also classify it as a flammable solid.[3]

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2][3] A face shield

may be required in situations

with a higher risk of splashing.

[3]

Protects against eye irritation

or serious eye damage from

dust or splashes.[1][2][3][4][5]

[6]

Hand Protection

Impermeable, chemical-

resistant gloves (e.g., nitrile).

[1][2]

Prevents skin contact, which

can be harmful and cause

irritation.[1][2][3][4][5]

Respiratory Protection

A NIOSH-approved dust mask

or respirator is recommended,

especially when the possibility

of dust inhalation exists.[1]

Use in a well-ventilated area is

crucial.[2][3]

Protects against respiratory

tract irritation from inhaling

dust particles.[2][4][5]

Body Protection

A standard laboratory coat is

required.[1] In cases of

potential significant exposure,

chemical-resistant clothing

may be necessary.[2]

Protects against accidental

skin contact with the chemical.

Operational and Disposal Plans
Proper handling and disposal procedures are critical to mitigate the risks associated with 5-
Benzylthio-1H-tetrazole.

Handling Procedures:

Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[2][3]

Keep the container tightly closed when not in use to prevent exposure to moisture.[1]

Avoid the formation of dust and aerosols.
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Wash hands thoroughly after handling.[3]

Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.[1][2][3]

Protect from moisture.[1]

Spill Response:

Evacuate the area of all non-essential personnel.

Wear the appropriate PPE as detailed above.

For small spills, sweep up the solid material, taking care not to generate dust, and place it in

a suitable, labeled container for disposal.[1][7]

Wipe the area with a damp cloth to finish cleaning.[1]

For larger spills, follow your institution's emergency procedures.

Disposal Plan:

Dispose of unused 5-Benzylthio-1H-tetrazole and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[1]

Do not dispose of this chemical down the drain.[1]

Contaminated packaging should also be disposed of as hazardous waste.[1]

Workflow for Safe Handling of 5-Benzylthio-1H-
tetrazole
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Caption: This diagram outlines the procedural steps for the safe handling of 5-Benzylthio-1H-
tetrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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